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What are the basic properties of Erbium sulfate?
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Compound of Interest

Compound Name: Erbium sulfate

cat. No.: BOg5261

Erbium (lll) Sulfate: A Technical Overview

Erbium (111) sulfate is an inorganic compound of the rare earth metal erbium with the chemical
formula Er2(SOa4)s.[1] It is a pink, crystalline solid that typically exists in its anhydrous form or as
an octahydrate (Er2(S0a4)3-8H20).[1][2] This compound is noted for its hygroscopic nature and
its solubility in water and acids.[3][4] Its primary applications are found in specialized fields
such as glass and porcelain manufacturing, and as a critical dopant in the production of optical
fibers and amplifiers.[1][4][5]

Physicochemical Properties

Erbium sulfate is characterized by its distinct pink color, a common trait for salts of the
erbium(lll) ion.[3] The compound's properties vary between its anhydrous and hydrated forms,
particularly in terms of density and molecular weight. It is thermally sensitive, with the
octahydrate form decomposing upon heating.[1]

Table 1: Key Physicochemical Properties of Erbium (I11) Sulfate
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Anhydrous Octahydrate

Property Reference(s)
(Erz(S0a4)3) (Erz(S04)3-8H20)

CAS Number 13478-49-4 10031-52-4 [1]

Molecular Formula Er2012Ss3 Er2H16020Ss [1][6]

Molecular Weight 622.71 g/mol 766.83 g/mol [2][3][6]

) Pink Monoclinic
Appearance Pink Powder [1][2][5]
Crystals
Density 3.678 g/cm3 3.217 g/cm3 [1][2]
) ) Dissociates on Decomposes at 400

Melting Point _ [1][2]
heating °C

Crystal Structure - Monoclinic [2]

| Sensitivity | Hygroscopic | Hygroscopic |[2][4] |

Solubility

Erbium sulfate is moderately soluble in water, and its solubility is temperature-dependent,
decreasing as the temperature rises.[1][2] It is also reported to be soluble in acids.[3] The
dissolution process in water is exothermic, releasing heat.[2]

Table 2: Solubility of Erbium (lII) Sulfate Octahydrate in Water

Temperature Solubility (g/L) Reference(s)

20 °C 160 [1]1[2]

| 40 °C | 65.3 |[1][2] |

Chemical Properties and Reactivity

Erbium sulfate is a stable compound under normal conditions but exhibits specific reactivity.[3]
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e Hydration and Dehydration: The anhydrous form is hygroscopic and readily absorbs water
from the atmosphere to form the octahydrate.[2] Upon heating, the octahydrate loses its
water of crystallization.[2]

o Thermal Decomposition: The octahydrate decomposes at 400 °C.[1] When heated to higher
temperatures, around 850 °C, it forms a basic sulfate.[2]

 Stability: It is fairly stable in air and does not oxidize as rapidly as some other rare earth
metals.[3]

Experimental Protocols
Synthesis of Erbium (lll) Sulfate

A common laboratory method for the synthesis of erbium (lll) sulfate involves the reaction of
erbium (111) oxide with sulfuric acid.[1]

Objective: To synthesize Erbium (Ill) Sulfate (Erz(SOa)s) from Erbium (111) Oxide.

Materials:

Erbium (111) oxide (Er203)

o Concentrated Sulfuric Acid (H2S0a4)

e Deionized Water

o Beakers

e Stirring rod

o Heating plate/mantle

Evaporating dish

Methodology:

o Dissolution: Carefully add a stoichiometric amount of erbium (lll) oxide to a beaker
containing a measured volume of concentrated sulfuric acid. The reaction is as follows:
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Er203 + 3H2S04 — Erz(SO0a4)s + 3H20.[1]

Heating and Stirring: Gently heat the mixture and stir continuously until all the erbium oxide
has dissolved completely, resulting in a clear pink solution.

Evaporation: Transfer the resulting solution to an evaporating dish.

Crystallization: Allow for the slow evaporation of the solvent at a controlled temperature (e.g.,
20-25 °C).[2] Pink crystals of erbium (lIl) sulfate octahydrate will form over time.

Isolation: Decant the supernatant liquid and collect the crystals. The crystals can be dried in
a desiccator to remove excess moisture.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://en.wikipedia.org/wiki/Erbium(III)_sulfate
https://www.drugfuture.com/chemdata/Erbium-Sulfate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Reactants

Erbium (Ill) Oxide Sulfuric Acid

Process Steps

Y Y
1. Dissolve Er20s3
in H2S04 Solution

'

2. Gentle Heating
& Stirring

i

3. Slow Evaporation
of Solvent

i

4. Crystal Formation

Product

Erbium (lI) Sulfate

Octahydrate Crystals

Click to download full resolution via product page

Diagram 1: Workflow for the synthesis of Erbium (lI) Sulfate.

Properties and Applications

The unique optical and chemical properties of erbium sulfate make it valuable for specific
high-technology applications. The presence of erbium ions, which fluoresce with a distinct pink

color, is central to its use.[3]
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Diagram 2: Relationship between properties and applications of Erbium (Ill) Sulfate.

Safety and Handling

Erbium (1) sulfate is classified as a hazardous substance that requires careful handling to
avoid exposure.

Hazard Identification:
o Skin Irritation (H315): Causes skin irritation.[7][8][9]

o Eye Irritation (H319): Causes serious eye irritation.[7][8][9]
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Respiratory Irritation (H335): May cause respiratory irritation.[7][8][9]

Recommended Handling Procedures:

Ventilation: Handle in a well-ventilated area or under a chemical fume hood to avoid inhaling
dust.[8][10]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety
goggles, impermeable gloves, and a lab coat.[8] A NIOSH/MSHA-approved respirator should
be used if dust generation is unavoidable.[8]

Storage: Store in a cool, dry, and well-ventilated place.[10] Keep the container tightly sealed
to protect it from moisture due to its hygroscopic nature.[10]

First Aid: In case of skin contact, wash with plenty of soap and water.[7] If in eyes, rinse
cautiously with water for several minutes.[7] If inhaled, move the person to fresh air.[7] Seek
medical attention if irritation persists.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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